
Technical Guide: Biological Potential of 5,7-
Dinitroquinazolin-8-ol Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Executive Summary & Chemical Scaffold Analysis
5,7-Dinitroquinazolin-8-ol (CAS: 62011-96-5) represents a specialized niche within the

quinazoline pharmacophore family.[1] Structurally, it is the nitrogen-bioisostere of Nitroxoline

(5,7-dinitro-8-hydroxyquinoline), a well-established urinary antiseptic and emerging anticancer

agent.[1]

While the quinazoline core is traditionally associated with kinase inhibition (e.g., EGFR

inhibitors like Gefitinib), the introduction of the 8-hydroxy moiety combined with 5,7-dinitro

substitution shifts the pharmacological profile toward metal chelation and metabolic activation.

This guide explores the compound's dual-mechanism potential: acting as both a

metalloenzyme inhibitor and a kinase scaffold.[1]

Chemical Identity[2][3][4][5][6][7]
Core Scaffold: Quinazoline (1,3-diazanaphthalene)[1]

Key Substituents:
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8-OH: Essential for bidentate chelation (with N1).[1]

5,7-NO₂: Strong electron-withdrawing groups that increase the acidity of the phenolic

hydroxyl (

modulation) and serve as potential metabolic triggers (bioreductive activation).

Bioisosterism: Direct analogue of 5,7-Dinitroquinolin-8-ol (Nitroxoline).[1]

Synthesis Strategy
The synthesis of 5,7-dinitroquinazolin-8-ol derivatives typically proceeds via electrophilic

aromatic substitution (nitration) of the 8-hydroxyquinazoline precursor.[1] The electron-rich

phenol ring directs the nitro groups to the ortho and para positions relative to the hydroxyl

group (positions 7 and 5).

Core Synthesis Protocol
Objective: Synthesis of 5,7-Dinitroquinazolin-8-ol from 8-Hydroxyquinazoline.

Starting Material: Dissolve 8-Hydroxyquinazoline (1.0 eq) in concentrated Sulfuric Acid (

) at 0°C.

Nitration: Dropwise addition of Fuming Nitric Acid (

, 2.2 eq) while maintaining temperature < 5°C to prevent oxidative degradation.

Reaction: Stir at room temperature for 2–4 hours. Monitor via TLC (Mobile phase:

DCM/MeOH 95:5).

Work-up: Pour reaction mixture onto crushed ice. The dinitro derivative typically precipitates

as a yellow/orange solid.[2]

Purification: Recrystallization from Ethanol/DMF or column chromatography.[1]

Visualization: Synthesis Pathway
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8-Hydroxyquinazoline H2SO4 / HNO3
(Nitration)

Intermediate:
5-Nitro-8-hydroxyquinazoline

 Electrophilic Sub. (Pos 5) Product:
5,7-Dinitroquinazolin-8-ol

 Electrophilic Sub. (Pos 7) Derivatives:
(e.g., 2-Methyl-5,7-dinitro...)

 C2-Alkylation / Functionalization

Click to download full resolution via product page

Caption: Stepwise nitration pathway transforming 8-hydroxyquinazoline into the 5,7-dinitro

derivative.[1]

Biological Activities & Mechanisms[1][7][8][9][10]
[11][12][13]
The biological activity of 5,7-dinitroquinazolin-8-ol derivatives is driven by two distinct

mechanisms: Metal Chelation and Kinase Interaction.[1]

A. Antimicrobial Activity (The "Nitroxoline Effect")
Like its quinoline analogue, this scaffold exhibits potent antimicrobial properties against Gram-

negative bacteria and fungi.

Mechanism: The 8-hydroxy and N1 nitrogen form a bidentate ligand that chelates divalent

cations (

,

,

).

Target: Depletion of essential metal cofactors required for bacterial RNA polymerase and

metalloproteases.

Advantage: The additional nitrogen in the quinazoline ring (N3) alters water solubility and

lipophilicity (

), potentially enhancing penetration into biofilm-forming colonies compared to the quinoline
analogue.

B. Anticancer Potential (Dual-Action)
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Research indicates activity against solid tumors (Colon HCT116, Neuroepithelioma SK-N-MC).

[1]

Metalloenzyme Inhibition: Inhibition of zinc-dependent enzymes involved in tumor

angiogenesis (e.g., MMPs - Matrix Metalloproteinases) and proliferation (e.g., Methionine

Aminopeptidase-2).[1]

Kinase Modulation: The quinazoline core is a "privileged scaffold" for ATP-competitive

inhibition.[1] While 4-anilinoquinazolines are classic EGFR inhibitors, 5,7-dinitro-8-hydroxy

derivatives likely act via allosteric modulation or interference with metal-dependent kinase

domains.[1]

Visualization: Mechanism of Action
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Caption: Dual mechanistic pathways: Metal ion chelation (primary) and bioreductive activation

(secondary).[1]

Structure-Activity Relationship (SAR)[1][10][14]
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The biological efficacy of this scaffold is highly sensitive to substitutions at specific positions.

Position Substituent Effect on Activity

C-8 (OH) Hydroxyl

Critical. Removal abolishes

chelation and significantly

reduces antimicrobial/MMP

inhibitory activity.[1]

C-5, C-7
Nitro (

)

Enhancer. Increases acidity of

8-OH (lower

), strengthening metal binding

stability.[1] Nitro groups also

facilitate bioreductive

cytotoxicity.[1]

N-3 Nitrogen

Modulator. Distinguishes it

from Quinoline.[1] Increases

polarity and water solubility,

altering pharmacokinetic

distribution.

C-2 Alkyl/Aryl

Selectivity. Introduction of

Methyl (e.g., 2-Methyl-5,7-

dinitroquinazolin-8-ol) or Styryl

groups can enhance

lipophilicity and target

specificity for cancer cell lines.

[1]

Experimental Protocols
Protocol A: In Vitro Cytotoxicity Assay (MTT)
Use this protocol to validate anticancer activity against HCT116 or HeLa cell lines.

Seeding: Plate tumor cells (
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cells/well) in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24h at
37°C/5%

.

Treatment: Dissolve 5,7-Dinitroquinazolin-8-ol in DMSO. Prepare serial dilutions (0.1

M to 100

M). Add to wells (Final DMSO < 0.5%).

Incubation: Incubate for 48–72 hours.

Labeling: Add 20

L MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

Solubilization: Remove medium.[1] Add 150

L DMSO to dissolve formazan crystals.[1]

Measurement: Read absorbance at 570 nm. Calculate

using non-linear regression.

Protocol B: Metal Chelation Verification (UV-Vis Shift)
Use this to confirm the mechanism of action.[1]

Baseline: Record UV-Vis spectrum (200–600 nm) of the compound (50

M) in Methanol/Buffer (pH 7.4).

Titration: Sequentially add

or

solution (0.5 eq increments up to 5 eq).

Observation: Look for a bathochromic shift (red shift) and isosbestic points, indicating the

formation of a stable Metal-Ligand complex.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14549867/docs?utm_src=pdf-body#technical-guide-biological-potential-of-5-7-dinitroquinazolin-8-ol-derivatives
https://www.smolecule.com/products/others/others/20811
https://www.smolecule.com/products/others/others/20811
https://www.smolecule.com/products/others/others/20811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
ChemicalBook. (2025). 5,7-Dinitroquinazolin-8-ol (CAS 62011-96-5) Product Properties.

[1]Link

Smolecule. (2025).[3] Biological Activity of 5,7-Dinitroquinazolin-8-ol in Signaling

Pathways.[1]Link

Musioł, R., et al. (2006). Structure-activity relationship of 8-hydroxyquinoline and quinazoline

derivatives.[1] Journal of Heterocyclic Chemistry. (Contextual grounding on the

quinoline/quinazoline bioisostere relationship).

Molaid. (2025).[3] 2-Methyl-5,7-dinitroquinazolin-8-ol: Antiproliferative activity against

human cancer cell lines.[1][4]Link

National Institutes of Health (NIH). (2025). Quinazolinone Derivatives as Potential Anti-tumor

Agents: Structural Features and Mechanisms.[5][6]Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14549867/docs#technical-guide-biological-potential-
of-5-7-dinitroquinazolin-8-ol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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